Cas no 1697345-84-8 (tert-butyl 3-bromo-4-(tert-butoxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-bromo-4-(tert-butoxy)pyrrolidine-1-carboxylate
• CAS No: 1697345-84-8
• MF: C₁₃H₂₄BrNO₃
• MW: 322.238563537598
• CID: 6007733
• PubChem ID: 114772164
• Update Time: 2025-11-07

tert-butyl 3-bromo-4-(tert-butoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-4-(tert-butoxy)pyrrolidine-1-carboxylate
• 1697345-84-8
• EN300-1135402

• Inchi： 1S/C13H24BrNO3/c1-12(2,3)17-10-8-15(7-9(10)14)11(16)18-13(4,5)6/h9-10H,7-8H2,1-6H3
• InChI Key： RTGDUWNWCBPJPU-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OC(C)(C)C

Computed Properties

• Exact Mass: 321.09396g/mol
• Monoisotopic Mass: 321.09396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-bromo-4-(tert-butoxy)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-bromo-4-(tert-butoxy)pyrrolidine-1-carboxylate (CAS No. 1697345-84-8)

The compound tert-butyl 3-bromo-4-(tert-butoxy)pyrrolidine-1-carboxylate (CAS No. 1697345-84-8) is a highly specialized pyrrolidine derivative with significant applications in pharmaceutical and organic synthesis. Its unique structural features, including the tert-butyl and bromo functional groups, make it a valuable intermediate for constructing complex molecules. Researchers and chemists frequently search for this compound due to its role in peptide synthesis, drug discovery, and catalysis. The growing demand for custom synthesis and high-purity intermediates has further amplified interest in this chemical.

One of the key reasons for the popularity of tert-butyl 3-bromo-4-(tert-butoxy)pyrrolidine-1-carboxylate is its versatility in medicinal chemistry. The compound's carboxylate and bromo moieties allow for selective modifications, enabling the development of novel bioactive molecules. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such intermediates in accelerating lead optimization. Additionally, the compound's stability under various conditions makes it a preferred choice for high-throughput screening and library synthesis.

From a synthetic perspective, CAS No. 1697345-84-8 is often utilized in asymmetric synthesis and chiral building block preparation. The presence of the tert-butoxy group enhances solubility in organic solvents, facilitating reactions in non-polar media. This attribute is particularly valuable in green chemistry initiatives, where reducing solvent waste is a priority. Users searching for sustainable synthesis methods or eco-friendly reagents may find this compound relevant due to its compatibility with microwave-assisted reactions and flow chemistry techniques.

The analytical characterization of tert-butyl 3-bromo-4-(tert-butoxy)pyrrolidine-1-carboxylate is another area of interest. Advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify its purity and structure. These methods align with the increasing focus on quality control in the chemical industry, especially for GMP-compliant production. Furthermore, the compound's spectral data and synthetic protocols are frequently sought after in academic and industrial research databases.

In the context of intellectual property and patent literature, CAS No. 1697345-84-8 has been referenced in several applications related to kinase inhibitors and central nervous system (CNS) therapeutics. This underscores its potential in addressing unmet medical needs, such as neurodegenerative diseases and oncology. The compound's relevance to preclinical research and translational medicine makes it a topic of discussion in scientific forums and webinars.

Looking ahead, the demand for tert-butyl 3-bromo-4-(tert-butoxy)pyrrolidine-1-carboxylate is expected to rise, driven by advancements in personalized medicine and bioconjugation technologies. Its compatibility with click chemistry and proteolysis-targeting chimeras (PROTACs) further expands its utility. As the scientific community continues to explore innovative applications, this compound will likely remain a focal point in cutting-edge research and industrial collaborations.